Germabenzene

• Molecular Formula: C5H6Ge
• Molecular Weight: 138.73 g/mol
• IUPAC Name: germine
• InChI: InChI=1S/C5H6Ge/c1-2-4-6-5-3-1/h1-6H
• InChI Key: ISOSVXOWIXXPIQ-UHFFFAOYSA-N
• SMILES: C1=CC=[GeH]C=C1
• synonyms: germabenzene; germine; germine hydrochloride

Description

Germabenzene is a natural product found in Veratrum album, Veratrum taliense, and other organisms with data available.

Scientific Research Applications

Germabenzene as a Precursor in Organic Chemistry

Germabenzene, a compound containing germanium, has been studied for its potential in organic synthesis. A significant application is its use as a precursor for aryl-substituted germabenzenes. Researchers generated a chlorine-substituted germabenzene which reacted with aryllithium reagents to yield germabenzenes with various aryl groups. This process was highlighted as the first example of nucleophilic aromatic substitution in heavy heterobenzenes at the main group center (Kaiya et al., 2019).

Structural and Aromatic Properties

The study of germabenzene's molecular structure and aromaticity has been a focus area, emphasizing its similarity to benzene. The first stable germabenzene, synthesized with efficient steric protection, exhibited properties such as NMR, UV-vis, and Raman spectra, indicative of its structural similarity and aromatic stability. This research provided insights into the aromatic stabilization and ring current effects in germabenzene (Nakata et al., 2002).

Development of Germabenzene Analogues

The creation of germabenzene analogues has been explored, such as germabenzenylpotassium, which behaves similarly to phenylpotassium. This compound exhibited unique properties in both solid-state and solution, showing ambident character with aromatic and germylene resonance structures (Mizuhata et al., 2017).

Germabenzene in Transition Metal Chemistry

Germabenzene's role in transition metal chemistry has been demonstrated through the synthesis of stable eta6-germabenzene complexes. These complexes, formed with Group 6 metals, showed that germabenzene can act as a 6pi-electron ligand. The structural analysis of these complexes revealed the nearly planar coordination of the germabenzene ligand (Tokitoh et al., 2007).

Interaction with Water and Other Molecules

The interaction of germabenzene with water and other molecules has been a subject of theoretical studies. For example, density functional theory (DFT) calculations explored the 1,2- and 1,4-addition reactions of germabenzenes with water, shedding light on the thermodynamic and kinetic aspects of these reactions (Wang & Zeng, 2019).